Cas no 5018-38-2 (4,6-Dichloro-5-methoxypyrimidine)

• Product Name: 4,6-Dichloro-5-methoxypyrimidine
• CAS No: 5018-38-2
• MF: C₅H₄Cl₂N₂O
• MW: 179.004058837891
• MDL: MFCD00087680
• CID: 45477
• PubChem ID: 78720
• Update Time: 2025-11-02

4,6-Dichloro-5-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-5-methoxypyrimidine
• 2,4-Dichloro-5-methoxypyrimidine
• 2,4-Dichloro-5-MetoxyPyriMidine
• 2,4-dimethoxy-2-methylmercapyrimidine
• 4,6-dichloro-5-methoxy-pyrimidine
• 4.6-Dichlor-5-methoxy-pyrimidin
• 5-Methoxy-4,6-dichloropyriMidine
• Pyrimidine,4,6-dichloro-5-methoxy
• 4,6-dichlor-5-methoxypyrimidin
• 4,6-Dichloro-5-methoxy pyrimidine
• NSC252184
• zlchem 448
• Pyrimidine, 4,6-dichloro-5-methoxy-
• PubChem7077
• ZLC0310
• Pyrimidine,6-dichloro-5-methoxy-
• IJQIGKLDBGKSNT-UHFFFAOYSA-N
• 4,6 dichloro-5-methoxypyrimidine
• EBD20798
• BBL101086
• AB2807
• SBB054516
• STL
• NSC 252184
• CS-W017299
• D4723
• SY016071
• EN300-82634
• AKOS005256730
• NS00032009
• SCHEMBL288911
• LT6L8EYV2M
• FT-0600945
• MFCD00087680
• EINECS 225-699-1
• 4,6-Dichloro-5-methoxypyrimidine, 97%
• NSC-252184
• PS-3885
• DTXSID90198228
• 5018-38-2
• W-105980
• SB57235
• AM20100227
• DB-006595
• DTXCID20120719
• STL554880

• MDL： MFCD00087680
• Inchi： 1S/C5H4Cl2N2O/c1-10-3-4(6)8-2-9-5(3)7/h2H,1H3
• InChI Key： IJQIGKLDBGKSNT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)OC

Computed Properties

• Exact Mass: 177.97000
• Monoisotopic Mass: 177.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 35

Experimental Properties

• Density: 1.446
• Melting Point: 54-58 °C
• Boiling Point: 257.8℃ at 760 mmHg
• Flash Point: 109.7℃
• Refractive Index: 1.541
• PSA: 35.01000
• LogP: 1.79200
• Sensitiveness: Sensitive to air

4,6-Dichloro-5-methoxypyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-Dichloro-5-methoxypyrimidine

4,6-Dichloro-5-methoxypyrimidine (CAS No. 5018-38-2): Properties, Applications, and Market Insights

4,6-Dichloro-5-methoxypyrimidine (CAS No. 5018-38-2) is a versatile heterocyclic compound widely used in pharmaceutical and agrochemical research. This chlorinated pyrimidine derivative has gained significant attention due to its unique chemical properties and broad application potential. With the increasing demand for specialty chemicals in drug development, understanding this compound's characteristics becomes crucial for researchers and industry professionals.

The molecular structure of 4,6-dichloro-5-methoxy pyrimidine features two chlorine atoms at positions 4 and 6, along with a methoxy group at position 5. This specific substitution pattern makes it an excellent building block for synthesizing more complex molecules. Recent studies highlight its importance in developing antiviral agents and crop protection chemicals, aligning with current global health and food security concerns.

In pharmaceutical applications, 4,6-dichloro-5-methoxypyrimidine 5018-38-2 serves as a key intermediate for nucleoside analogues. These compounds show promise in treating various viral infections, including emerging pathogens that have captured worldwide attention. The compound's reactivity allows for selective modifications, enabling researchers to create targeted therapeutic agents with improved efficacy and reduced side effects.

The agrochemical industry utilizes 5-methoxy-4,6-dichloropyrimidine in developing novel pesticides and herbicides. As sustainable agriculture becomes a priority, this compound contributes to creating more environmentally friendly crop protection solutions. Its mode of action interferes with specific biochemical pathways in pests, offering selective toxicity that minimizes impact on beneficial organisms.

From a synthetic chemistry perspective, 4,6-dichloropyrimidine-5-methoxy derivative demonstrates remarkable stability under various reaction conditions. This characteristic makes it particularly valuable for multi-step synthesis processes. Chemists appreciate its compatibility with numerous coupling reactions, enabling the construction of diverse molecular architectures for drug discovery programs.

The global market for 4,6-dichloro-5-methoxypyrimidine has shown steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Major chemical suppliers have reported growing demand for this high-purity intermediate, particularly from contract research organizations and academic institutions engaged in cutting-edge therapeutic development.

Quality control aspects of 5018-38-2 compound production have gained prominence, with manufacturers implementing advanced analytical techniques to ensure batch-to-batch consistency. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) methods have become standard for verifying the purity of this pyrimidine derivative, meeting the stringent requirements of regulatory agencies.

Recent innovations in green chemistry have influenced the synthesis approaches for 4,6-dichloro-5-methoxy pyrimidine. Researchers are exploring catalytic methods and alternative solvents to reduce environmental impact while maintaining high yields. These developments align with the chemical industry's sustainability goals and respond to increasing environmental regulations worldwide.

Storage and handling recommendations for 4,6-dichloro-5-methoxypyrimidine emphasize protection from moisture and light to maintain stability. Proper storage conditions typically include airtight containers with desiccants, stored in cool, dark environments. These precautions ensure the compound retains its reactivity and purity for extended periods.

Future research directions for 4,6-dichloro-5-methoxypyrimidine applications may explore its potential in materials science, particularly in developing functional materials with specific electronic properties. The compound's structural features suggest possible utility in creating advanced polymers or molecular electronics components, opening new avenues for interdisciplinary research.

For researchers sourcing 4,6-dichloro-5-methoxypyrimidine CAS 5018-38-2, it's essential to verify suppliers' credentials and request comprehensive analytical data. Reputable manufacturers provide detailed certificates of analysis, including purity assessments and impurity profiles, which are critical for ensuring reproducible experimental results in sensitive applications.

The patent landscape surrounding 4,6-dichloro-5-methoxypyrimidine derivatives continues to expand, with numerous filings related to its use in drug discovery. Intellectual property considerations are becoming increasingly important for organizations working with this compound, particularly when developing proprietary synthetic routes or novel applications.

Academic interest in 5-methoxy-4,6-dichloropyrimidine chemistry remains strong, as evidenced by the steady publication rate in peer-reviewed journals. Recent studies have focused on its reactivity patterns, enabling more efficient synthetic strategies for creating biologically active molecules. These findings contribute to the growing body of knowledge about pyrimidine-based compounds in medicinal chemistry.

As the scientific community addresses global health challenges, 4,6-dichloro-5-methoxypyrimidine continues to play a significant role in developing new therapeutic candidates. Its versatility as a chemical building block ensures its ongoing relevance in both academic and industrial research settings, making it a compound worth watching in coming years.